![molecular formula C6H13Cl2N3 B3022768 N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride CAS No. 1049717-38-5](/img/structure/B3022768.png)
N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride
Overview
Description
“N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride” is a compound that belongs to the class of organic compounds known as n-substituted imidazoles . These are heterocyclic compounds containing an imidazole ring substituted at position 1 . It is a white to off-white powder .
Synthesis Analysis
1-Methylimidazole is prepared mainly by two routes industrially. The main one is acid-catalysed methylation of imidazole by methanol. The second method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine . The compound can be synthesized on a laboratory scale by methylation of imidazole at the pyridine-like nitrogen and subsequent deprotonation .Molecular Structure Analysis
The molecular formula of “N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride” is C6H13Cl2N3 . The structure was solved by direct methods using SHELXS-97 and refined by full-matrix least-squares techniques using SHELXL-2014/7 .Chemical Reactions Analysis
1-Methylimidazole is a fundamental nitrogen heterocycle and as such mimics for various nucleoside bases as well as histidine and histamine . It is slightly more basic than imidazole, as indicated by the pKa’s of the conjugate acids of 7.0 and 7.4 .Physical And Chemical Properties Analysis
“N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride” has a molecular weight of 198.09 . 1-Methylimidazole is a colourless liquid that is used as a specialty solvent, a base, and as a precursor to some ionic liquids . It has a density of 1.03 g/cm3 , a melting point of -6 °C , and a boiling point of 198 °C .Scientific Research Applications
Antibacterial and Antimycobacterial Activity: Imidazole-containing compounds exhibit antibacterial and antimycobacterial properties. Researchers have synthesized derivatives of 1,3-diazole (the imidazole core) and evaluated their efficacy against bacterial and mycobacterial strains . These compounds could potentially serve as leads for novel antibiotics.
Anti-Inflammatory Agents: Certain imidazole derivatives demonstrate anti-inflammatory effects. Their ability to modulate inflammatory pathways makes them interesting candidates for drug development in conditions like rheumatoid arthritis and other inflammatory diseases.
Antitumor Agents: Imidazole-based compounds have been investigated for their antitumor activity. Researchers explore their potential as chemotherapeutic agents to combat cancer cells.
Antidiabetic Properties: Some imidazole derivatives exhibit antidiabetic effects by influencing glucose metabolism. These compounds may contribute to the development of new antidiabetic drugs.
Antiviral Agents: Imidazole-containing molecules have shown promise as antiviral agents. They could be valuable in combating viral infections, including those caused by RNA viruses.
Antioxidant Activity: Certain imidazole derivatives possess antioxidant properties. Their ability to scavenge free radicals makes them relevant in oxidative stress-related conditions.
Ulcerogenic Activity: Researchers have studied imidazole derivatives for their ulcerogenic effects. Understanding their impact on gastric mucosa can aid in drug safety assessment.
Coordination Chemistry and Metal Complexes
Imidazole-containing ligands, such as Bis(benzimidazol-2-yl-methyl)amine (bbma) , play a crucial role in coordination chemistry. These ligands form stable complexes with metal ions and are used to model active sites in metalloenzymes .
Synthetic Routes and Regioselective Synthesis
Recent advances in imidazole synthesis have focused on regiocontrolled methods for preparing substituted imidazoles. These heterocycles are essential components in various functional molecules used across everyday applications .
Mechanism of Action
Target of Action
It is known that imidazole derivatives have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Imidazole derivatives are known to interact with various targets, leading to a wide range of biological activities .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Imidazole derivatives are known to have a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Safety and Hazards
properties
IUPAC Name |
N-methyl-1-(1-methylimidazol-2-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3.2ClH/c1-7-5-6-8-3-4-9(6)2;;/h3-4,7H,5H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUAWRRJUNWHOHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=NC=CN1C.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride | |
CAS RN |
1049717-38-5 |
Source
|
| Record name | methyl[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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